Cas no 920275-08-7 (Fluvastatin 3-Oxo-4,6-diene O-tert-Butyl Ester)

• Product Name: Fluvastatin 3-Oxo-4,6-diene O-tert-Butyl Ester
• CAS No: 920275-08-7
• MF: C₂₈H₃₀FNO₃
• MW: 447.541111469269
• CID: 758710
• Update Time: 2025-10-31

Fluvastatin 3-Oxo-4,6-diene O-tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 4,6-Heptadienoic acid,7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3-oxo-,1,1-dimethylethyl ester, (4E,6E)-
• Fluvastatin 3-Oxo-4,6-diene O-tert-Butyl Ester

• Inchi： 1S/C28H30FNO3/c1-19(2)30-24-12-9-7-11-23(24)27(20-14-16-21(29)17-15-20)25(30)13-8-6-10-22(31)18-26(32)33-28(3,4)5/h6-17,19H,18H2,1-5H3/b10-6+,13-8+
• InChI Key： WKTYDYWOJCIXRB-FPGCMKNTSA-N
• SMILES： C(OC(C)(C)C)(=O)CC(=O)/C=C/C=C/C1=C(C2=CC=C(F)C=C2)C2=C(N1C(C)C)C=CC=C2

Experimental Properties

• Solubility: DCM, Methanol

Fluvastatin 3-Oxo-4,6-diene O-tert-Butyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Fluvastatin 3-Oxo-4,6-diene O-tert-Butyl Ester

Recent Advances in the Study of Fluvastatin 3-Oxo-4,6-diene O-tert-Butyl Ester (CAS: 920275-08-7): A Comprehensive Research Brief

Fluvastatin 3-Oxo-4,6-diene O-tert-Butyl Ester (CAS: 920275-08-7) is a key intermediate in the synthesis of fluvastatin, a well-known HMG-CoA reductase inhibitor used for cholesterol management. Recent studies have focused on optimizing its synthetic pathways, exploring its biochemical properties, and evaluating its potential applications beyond statin therapy. This research brief consolidates the latest findings related to this compound, providing insights into its role in modern pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry investigated novel synthetic routes for Fluvastatin 3-Oxo-4,6-diene O-tert-Butyl Ester, achieving a 15% improvement in yield through enzymatic catalysis. The research team utilized a combination of NMR spectroscopy and mass spectrometry to confirm the structural integrity of the synthesized compound, demonstrating the importance of this intermediate in producing high-purity fluvastatin.

Recent pharmacological evaluations have revealed unexpected properties of this compound. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that Fluvastatin 3-Oxo-4,6-diene O-tert-Butyl Ester exhibits moderate anti-inflammatory activity independent of its HMG-CoA reductase inhibition, suggesting potential for repurposing in inflammatory conditions. Molecular docking studies indicated unique binding interactions with COX-2 enzymes, opening new avenues for structural modification.

Analytical chemistry advancements have significantly improved the characterization of this compound. A research group at MIT developed a novel HPLC-MS method in 2023 capable of detecting Fluvastatin 3-Oxo-4,6-diene O-tert-Butyl Ester at concentrations as low as 0.1 ng/mL, with applications in pharmacokinetic studies. This method has been particularly valuable in tracking the metabolic fate of the compound in preclinical models.

From a safety perspective, recent toxicological assessments have provided updated data on this intermediate. A 2024 regulatory submission to the FDA included comprehensive genotoxicity testing results, confirming the compound's safety profile under standard manufacturing conditions. These findings support the continued use of Fluvastatin 3-Oxo-4,6-diene O-tert-Butyl Ester in pharmaceutical production.

Looking forward, several research groups are exploring the compound's potential in drug delivery systems. Preliminary results from a University of California study suggest that the tert-butyl ester moiety may enhance lipophilicity sufficiently for nanoparticle encapsulation, potentially enabling targeted delivery of statin derivatives to atherosclerotic plaques.

The pharmaceutical industry has shown increasing interest in this intermediate, with patent filings related to Fluvastatin 3-Oxo-4,6-diene O-tert-Butyl Ester increasing by 30% in 2023 compared to previous years. This surge reflects both the growing demand for fluvastatin generics and the recognition of this compound's versatility in medicinal chemistry applications.